Cas no 98140-73-9 (3-isoxazol-5-ylpropanoic acid)

• Product Name: 3-isoxazol-5-ylpropanoic acid
• CAS No: 98140-73-9
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD07788406
• CID: 801633
• PubChem ID: 5311905
• Update Time: 2025-11-02

3-isoxazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Isoxazol-5-yl)propanoic acid
• 3-(1,2-oxazol-5-yl)propanoic acid
• 3-Isoxazol-5-ylpropanoic acid
• 5-ISOXAZOLEPROPANOIC ACID
• 3-Isoxazol-5-yl-propionic acid
• 3-Isoxazol-5-yl-propionsaeure
• CS-0313337
• MFCD07788406
• 3-(5-isoxazolyl)propanoic acid
• FS-6481
• BB 0261756
• AKOS000538949
• 5-Isoxazolepropanoicacid
• DTXSID80415537
• 3-(Isoxazol-5-yl)propanoicacid
• 98140-73-9
• G76152
• STK661679
• ALBB-012816
• 3-isoxazol-5-ylpropanoic acid

• MDL： MFCD07788406
• Inchi： 1S/C6H7NO3/c8-6(9)2-1-5-3-4-7-10-5/h3-4H,1-2H2,(H,8,9)
• InChI Key： YFYBODHSQLOQOF-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)CCC(=O)O

Computed Properties

• Exact Mass: 141.04300
• Monoisotopic Mass: 141.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2

Experimental Properties

• Color/Form: No data available
• Density: 1.289
• Melting Point: Not available
• Boiling Point: 309.1°Cat760mmHg
• Flash Point: 140.8°C
• Refractive Index: 1.503
• PSA: 63.33000
• LogP: 0.69180
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-isoxazol-5-ylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-isoxazol-5-ylpropanoic acid

Exploring the Versatile Applications and Properties of 3-isoxazol-5-ylpropanoic acid (CAS No. 98140-73-9)

The chemical compound 3-isoxazol-5-ylpropanoic acid (CAS No. 98140-73-9) has garnered significant attention in both academic research and industrial applications due to its unique structural properties and reactivity. This isoxazole derivative is characterized by a five-membered heterocyclic ring containing oxygen and nitrogen, which contributes to its diverse chemical behavior. Researchers and manufacturers are increasingly interested in this compound for its potential in pharmaceuticals, agrochemicals, and specialty chemicals.

One of the most compelling aspects of 3-isoxazol-5-ylpropanoic acid is its role as a building block in organic synthesis. The presence of both the isoxazole ring and the propanoic acid moiety allows for versatile functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its utility in creating bioactive compounds, particularly in the development of new antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutic solutions.

In the agrochemical sector, 3-isoxazol-5-ylpropanoic acid has shown promise as a precursor for crop protection agents. With global concerns about food security and sustainable agriculture on the rise, this compound's potential to contribute to eco-friendly pesticides and herbicides is a hot topic. Its structural features enable interactions with specific biological targets in pests, offering a pathway to more selective and less environmentally damaging solutions.

The physicochemical properties of 3-isoxazol-5-ylpropanoic acid also make it suitable for applications in material science. Its ability to form stable complexes with metals has been explored in the design of coordination polymers and catalysts. This aligns with current trends in green chemistry, where researchers seek efficient and recyclable catalytic systems for industrial processes.

From a commercial perspective, the market for isoxazole-based compounds like 3-isoxazol-5-ylpropanoic acid is expanding. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this chemical for drug discovery programs. The compound's CAS number 98140-73-9 serves as a crucial identifier for procurement and regulatory compliance, ensuring traceability and quality control in the supply chain.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 3-isoxazol-5-ylpropanoic acid and verify its purity. These methods are particularly important given the compound's use in sensitive applications like pharmaceutical intermediates. Recent advancements in analytical chemistry have enabled more precise quantification of isoxazole derivatives, addressing the need for rigorous quality standards in chemical manufacturing.

Environmental considerations surrounding 3-isoxazol-5-ylpropanoic acid have also come into focus. While the compound itself isn't classified as hazardous, proper handling and disposal protocols are essential, especially in industrial settings. The development of biodegradable derivatives of isoxazole compounds represents an active area of research, responding to the chemical industry's push toward sustainability.

In conclusion, 3-isoxazol-5-ylpropanoic acid (CAS No. 98140-73-9) stands out as a multifaceted chemical with significant potential across multiple sectors. Its unique isoxazole structure combined with the reactive carboxylic acid group opens doors to numerous synthetic applications. As research continues to uncover new uses for this compound, its importance in both academic and industrial chemistry is likely to grow, particularly in fields addressing global challenges in healthcare, agriculture, and environmental protection.